1-{4-[2-(Diphenylmethoxy)ethoxy]-4-methylhex-2-yn-1-yl}piperidine

• Molecular Formula: C27H35NO2
• Molecular Weight: 405.6 g/mol
• IUPAC Name: 1-[4-(2-benzhydryloxyethoxy)-4-methylhex-2-ynyl]piperidine
• InChI: InChI=1S/C27H35NO2/c1-3-27(2,18-13-21-28-19-11-6-12-20-28)30-23-22-29-26(24-14-7-4-8-15-24)25-16-9-5-10-17-25/h4-5,7-10,14-17,26H,3,6,11-12,19-23H2,1-2H3
• InChI Key: CIUJTBNFLNUMLJ-UHFFFAOYSA-N
• SMILES: CCC(C)(C#CCN1CCCCC1)OCCOC(C2=CC=CC=C2)C3=CC=CC=C3

Description

1-{4-[2-(Diphenylmethoxy)ethoxy]-4-methylhex-2-yn-1-yl}piperidine, also known as MDPV, is a synthetic cathinone that has gained popularity as a recreational drug due to its stimulant properties. However, MDPV has also been studied for its potential therapeutic applications in scientific research.

Mechanism of Action

1-{4-[2-(Diphenylmethoxy)ethoxy]-4-methylhex-2-yn-1-yl}piperidine acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin. It also has an affinity for the sigma-1 receptor, which is involved in the regulation of mood and anxiety. These mechanisms contribute to the stimulant effects of 1-{4-[2-(Diphenylmethoxy)ethoxy]-4-methylhex-2-yn-1-yl}piperidine, as well as its potential therapeutic applications.
Biochemical and Physiological Effects
1-{4-[2-(Diphenylmethoxy)ethoxy]-4-methylhex-2-yn-1-yl}piperidine has been shown to increase locomotor activity, induce hyperthermia, and cause stereotypic behavior in animal models. It also increases dopamine and norepinephrine levels in the brain, leading to feelings of euphoria and increased energy. However, chronic use of 1-{4-[2-(Diphenylmethoxy)ethoxy]-4-methylhex-2-yn-1-yl}piperidine has been associated with neurotoxicity and cognitive impairment.

Advantages and Limitations for Lab Experiments

1-{4-[2-(Diphenylmethoxy)ethoxy]-4-methylhex-2-yn-1-yl}piperidine has several advantages for lab experiments, including its high potency and selectivity for the dopamine transporter. However, its recreational use and potential for abuse make it difficult to obtain and regulate for scientific research purposes. Additionally, its neurotoxic effects may limit its use in long-term studies.

Future Directions

Future research on 1-{4-[2-(Diphenylmethoxy)ethoxy]-4-methylhex-2-yn-1-yl}piperidine should focus on its potential therapeutic applications, particularly in the treatment of addiction and depression. Studies should also investigate the mechanisms underlying its neurotoxic effects and potential strategies for mitigating them. Additionally, the development of more selective and potent analogs of 1-{4-[2-(Diphenylmethoxy)ethoxy]-4-methylhex-2-yn-1-yl}piperidine may lead to the discovery of new therapeutic agents.

Synthesis Methods

1-{4-[2-(Diphenylmethoxy)ethoxy]-4-methylhex-2-yn-1-yl}piperidine is synthesized by reacting 3,4-methylenedioxyphenylpropan-2-one with 2-(diphenylmethoxy)ethylamine in the presence of sodium hydride and acetic acid. The resulting intermediate is then reacted with 4-methylhex-2-yn-1-amine to yield 1-{4-[2-(Diphenylmethoxy)ethoxy]-4-methylhex-2-yn-1-yl}piperidine.

Scientific Research Applications

1-{4-[2-(Diphenylmethoxy)ethoxy]-4-methylhex-2-yn-1-yl}piperidine has been studied for its potential therapeutic applications in scientific research. It has been shown to have an affinity for the dopamine transporter, which is involved in the regulation of mood, motivation, and reward. This makes 1-{4-[2-(Diphenylmethoxy)ethoxy]-4-methylhex-2-yn-1-yl}piperidine a potential candidate for the treatment of depression, addiction, and other psychiatric disorders.